Cas no 1564826-82-9 (1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one)

• Product Name: 1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one
• CAS No: 1564826-82-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5705635
• PubChem ID: 23039752
• Update Time: 2025-10-28

1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1564826-82-9
• SCHEMBL10475608
• EN300-1293388
• 1-[2-(1H-1,2,4-TRIAZOL-1-YL)PHENYL]PROPAN-1-ONE
• 1-Propanone, 1-[2-(1H-1,2,4-triazol-1-yl)phenyl]-
• 1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one

• Inchi： 1S/C11H11N3O/c1-2-11(15)9-5-3-4-6-10(9)14-8-12-7-13-14/h3-8H,2H2,1H3
• InChI Key： DUILHHLDMIEQJQ-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=CC=1N1C=NC=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 381.0±44.0 °C(Predicted)
• pka: 1.84±0.12(Predicted)

Additional information on 1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one

1-2-(1H-1,2,4-Triazol-1-yl)phenylpropan-1-one: A Comprehensive Overview

The compound with CAS No. 1564826-82-9, commonly referred to as 1-2-(1H-1,2,4-triazol-1-yl)phenylpropan-1-one, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic aromatic ketones, which are widely studied for their unique properties and versatile functionalities. The triazole ring in its structure contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-1,2,4-triazole-containing compounds, including our compound of interest. Researchers have explored various methodologies to construct the triazole ring, such as the Huisgen cycloaddition reaction and other click chemistry approaches. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for large-scale production and downstream applications.

The phenylpropanone moiety in this compound plays a crucial role in determining its physical and chemical properties. This group contributes to the molecule's solubility in organic solvents and its ability to participate in nucleophilic attacks or electrophilic substitutions. Recent studies have highlighted the importance of such moieties in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

In terms of biological activity, 1H-1,2,4-triazolylphenylpropanone has shown promising results in preliminary assays. For instance, it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a potential candidate for further exploration in anti-inflammatory drug development. Additionally, its ability to interact with cellular receptors suggests that it could be a lead compound for designing more potent therapeutic agents.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings are particularly useful for predicting its interaction with biological targets and optimizing its pharmacokinetic properties.

Moreover, green chemistry principles have been increasingly applied to the synthesis and application of triazole-containing compounds like our focus molecule. By adopting environmentally friendly reaction conditions and minimizing waste generation, researchers are paving the way for sustainable chemical practices. This aligns with global efforts to reduce ecological footprints while maintaining high standards of innovation.

In conclusion, CAS No. 1564826-82-9, or 1H-1,2,4-triazolylphenylpropanone, represents a compelling example of how modern chemical research can unlock the potential of complex molecules for real-world applications. With ongoing advancements in synthesis techniques and biological evaluations, this compound is poised to make significant contributions to various fields within science and technology.